Cas no 35407-07-9 (3-{[(E)-(3-nitrophenyl)methylidene]amino}-1,3-oxazolidin-2-one)

• Product Name: 3-{[(E)-(3-nitrophenyl)methylidene]amino}-1,3-oxazolidin-2-one
• CAS No: 35407-07-9
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 1469873
• PubChem ID: 9578624
• Update Time: 2025-04-20

3-{[(E)-(3-nitrophenyl)methylidene]amino}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{[(E)-(3-nitrophenyl)methylidene]amino}-1,3-oxazolidin-2-one
• LogP
• 3-[(E)-(3-nitrophenyl)methylideneamino]-1,3-oxazolidin-2-one
• 35407-07-9
• 2-Oxazolidone, 3-((m-nitrophenyl)methyleneamino)-
• 2-Oxazolidone, 3-(m-nitrobenzylideneamino)-
• 3-((m-Nitrophenyl)methyleneamino)-2-oxazolidone
• 2-Oxazolidone, 3-((3-nitrophenyl)methyleneamino)-

• Inchi： 1S/C10H9N3O4/c14-10-12(4-5-17-10)11-7-8-2-1-3-9(6-8)13(15)16/h1-3,6-7H,4-5H2/b11-7+
• InChI Key： BDZIUUUAWQFFPW-YRNVUSSQSA-N
• SMILES： O1C(N(CC1)/N=C/C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.05937
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 85.04